Cas no 155545-30-5 (9H-Xanthen-9-one,4-(1,1-dimethyl-2-propen-1-yl)-1,2,5,6-tetrahydroxy-7-(3-methyl-2-buten-1-yl)-)

9H-Xanthen-9-one,4-(1,1-dimethyl-2-propen-1-yl)-1,2,5,6-tetrahydroxy-7-(3-methyl-2-buten-1-yl)- structure
155545-30-5 structure
Product Name:9H-Xanthen-9-one,4-(1,1-dimethyl-2-propen-1-yl)-1,2,5,6-tetrahydroxy-7-(3-methyl-2-buten-1-yl)-
CAS No:155545-30-5
MF:C23H24O6
MW:396.433067321777
CID:189000
Update Time:2024-03-01

9H-Xanthen-9-one,4-(1,1-dimethyl-2-propen-1-yl)-1,2,5,6-tetrahydroxy-7-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Xanthen-9-one,4-(1,1-dimethyl-2-propen-1-yl)-1,2,5,6-tetrahydroxy-7-(3-methyl-2-buten-1-yl)-
    • 9H-Xanthen-9-one,4-(1,1-dimethyl-2-propenyl)-1,2,5,6-tetrahydroxy-7-(3-methyl-2-butenyl)- (9CI)
    • Subelliptenone B
    • 9H-Xanthen-9-one, 4-(1,1-dimethyl-2-propen-1-yl)-1,2,5,6-tetrahydroxy-7-(3-methyl-2-buten-1-yl)-
    • Inchi: 1S/C23H24O6/c1-6-23(4,5)14-10-15(24)19(27)16-18(26)13-9-12(8-7-11(2)3)17(25)20(28)21(13)29-22(14)16/h6-7,9-10,24-25,27-28H,1,8H2,2-5H3
    • InChI Key: ZJSCTRPDQUMQKM-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C(O)=C(O)C(C/C=C(/C)\C)=C2)OC2=C1C(O)=C(O)C=C2C(C)(C)C=C

Computed Properties

  • Exact Mass: 396.15732
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • XLogP3: 5.381

Experimental Properties

  • Density: 1.315±0.06 g/cm3(Predicted)
  • Boiling Point: 604.1±55.0 °C(Predicted)
  • PSA: 107.22
  • pka: 6.78±0.20(Predicted)

9H-Xanthen-9-one,4-(1,1-dimethyl-2-propen-1-yl)-1,2,5,6-tetrahydroxy-7-(3-methyl-2-buten-1-yl)- Related Literature

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